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Abstract
This technical guide provides a comprehensive overview of 5-methylbenzofuran (IUPAC name:

5-methyl-1-benzofuran), a key heterocyclic scaffold of significant interest in medicinal

chemistry, materials science, and organic synthesis. This document delves into the core

aspects of its identity, synthesis, characterization, applications, and safety considerations.

Through a detailed exploration of its chemical properties and reactivity, this guide aims to equip

researchers and drug development professionals with the critical knowledge required to

effectively utilize this versatile building block in their scientific endeavors. We will explore

established synthetic protocols, providing a causal understanding behind experimental choices,

and present a thorough analysis of its spectroscopic signature for unambiguous identification.

Furthermore, this guide will highlight its emerging applications, supported by relevant data and

authoritative sources, to provide a forward-looking perspective on the potential of this

compound.
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5-Methylbenzofuran is a bicyclic aromatic ether consisting of a benzene ring fused to a furan

ring, with a methyl group substituted at the 5-position.[1] This seemingly simple modification to

the benzofuran core imparts unique electronic and steric properties, influencing its reactivity

and biological activity. As a privileged scaffold, the benzofuran nucleus is found in a wide array

of natural products and synthetic compounds with diverse pharmacological activities, including

anticancer, antiviral, and antimicrobial properties.[2] The addition of a methyl group at the 5-

position can modulate these activities and provide a handle for further functionalization, making

5-methylbenzofuran a valuable starting material in drug discovery programs.[3]

Chemical Structure and Properties
The fundamental characteristics of 5-methylbenzofuran are summarized in the table below,

providing a quick reference for its physical and chemical identity.

Property Value Source(s)

IUPAC Name 5-methyl-1-benzofuran [1]

Synonyms 5-Methylbenzo[b]furan

CAS Number 18441-43-5 [1]

Molecular Formula C₉H₈O [1]

Molecular Weight 132.16 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 197-198 °C

Synthesis of 5-Methylbenzofuran: Strategies and
Methodologies
The synthesis of the benzofuran ring system is a well-established area of organic chemistry,

with numerous methods developed to construct this important heterocycle.[4][5] The choice of

synthetic route to 5-methylbenzofuran often depends on the availability of starting materials,

desired scale, and tolerance to specific reaction conditions. This section will outline some of the

most relevant and reliable synthetic strategies.
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Perkin Rearrangement
The Perkin rearrangement is a classic method for the synthesis of benzofurans from coumarin

precursors.[2] While not a direct synthesis of 5-methylbenzofuran from simple starting

materials, it is a powerful transformation for related structures. The reaction involves the

rearrangement of a 3-halocoumarin in the presence of a base to yield a benzofuran-2-

carboxylic acid, which can then be decarboxylated.

Wittig Reaction Approach
The intramolecular Wittig reaction provides a convergent and versatile route to the benzofuran

core.[6] This strategy typically involves the synthesis of a phosphonium salt derived from a

salicylaldehyde derivative, which then undergoes an intramolecular cyclization. For the

synthesis of 5-methylbenzofuran, 4-methylsalicylaldehyde would be a suitable starting material.

4-Methylsalicylaldehyde Protection of
-OH group

e.g., BnBr, K2CO3 Reaction with
(EtO)2P(O)CH2COOEt

Horner-Wadsworth-Emmons
reagent Intramolecular
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Base (e.g., NaH) 5-Methylbenzofuran

Deprotection &
Decarboxylation

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-Methylbenzofuran via an intramolecular Wittig

reaction.

Palladium-Catalyzed Cyclization
Modern synthetic methods often employ transition metal catalysis for efficient and selective

bond formation. Palladium-catalyzed intramolecular cyclization of an appropriately substituted

phenol is a powerful strategy for constructing the benzofuran ring. For instance, the reaction of

a 4-methyl-2-alkynylphenol in the presence of a palladium catalyst can lead to the formation of

5-methylbenzofuran.

4-Methylphenol Ortho-alkynylation

e.g., Sonogashira coupling
with a protected alkyne 4-Methyl-2-alkynylphenol Pd-catalyzed

cyclization
Pd(II) catalyst 5-Methylbenzofuran

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11097366/
https://www.researchgate.net/figure/Figure-S8-13-C-NMR-CDCl3-50-MHz-spectrum-of-methyl-8-13-C-ferulate-protected-with_fig6_362881562
https://www.benchchem.com/product/b1268016/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-5-methylbenzofuran
https://www.benchchem.com/product/b1268016/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-5-methylbenzofuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Palladium-catalyzed synthesis of 5-Methylbenzofuran.

Spectroscopic Characterization
Unambiguous identification of 5-methylbenzofuran is critical for its use in research and

development. A combination of spectroscopic techniques, including Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS), provides a detailed fingerprint of the

molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy: The proton NMR spectrum of 5-methylbenzofuran is expected to show

distinct signals for the aromatic, vinylic, and methyl protons. The chemical shifts and coupling

constants are influenced by the electron-donating nature of the oxygen atom and the methyl

group.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides information on the number of

unique carbon environments in the molecule. The chemical shifts of the carbon atoms in the

benzofuran ring are characteristic and can be used for structural confirmation.

While a publicly available, fully assigned spectrum for 5-methylbenzofuran is not readily

available, data for similar structures, such as 5-methyl-2,3-diphenylbenzofuran, can provide

valuable insights. For this derivative, the methyl group protons appear as a singlet around 2.38

ppm.[7] The aromatic and vinylic protons will exhibit more complex splitting patterns.

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of a compound. Under electron ionization (EI), 5-methylbenzofuran is expected to show

a prominent molecular ion peak (M⁺) at m/z 132. The fragmentation pattern will likely involve

the loss of a hydrogen radical to form a stable benzopyrylium-type cation, followed by the loss

of carbon monoxide.[8][9] The presence of the methyl group may also lead to the formation of a

tropylium-like ion through rearrangement.
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Caption: A plausible mass spectrometry fragmentation pathway for 5-Methylbenzofuran.

Applications in Research and Development
The unique structural features of 5-methylbenzofuran make it a valuable building block in

various fields, particularly in drug discovery and materials science.

Medicinal Chemistry and Drug Discovery
The benzofuran scaffold is a common motif in many biologically active compounds.[10]

Derivatives of 5-methylbenzofuran have been investigated for their potential as therapeutic

agents. For instance, certain benzofuran derivatives have shown affinity for serotonin

receptors, suggesting their potential in the development of treatments for central nervous

system disorders.[11][12] The methyl group at the 5-position can be a site for further chemical

modification to optimize pharmacological properties.

Materials Science and Organic Electronics
Benzofuran-containing oligomers and polymers have been explored for their applications in

organic electronics, such as in organic light-emitting diodes (OLEDs).[13] The fused aromatic

system of benzofuran provides good charge transport properties, and modifications to the core

structure, such as the introduction of a methyl group, can be used to tune the electronic and

photophysical properties of the material. While specific data for 5-methylbenzofuran in OLEDs

is limited, the broader class of benzofuran derivatives shows promise in this area.[14]

Safety, Handling, and Toxicology
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As with any chemical substance, proper handling and awareness of potential hazards are

essential when working with 5-methylbenzofuran.

Hazard Identification and Personal Protective Equipment
(PPE)
Safety data for 5-methylbenzofuran and its derivatives indicate that it may cause skin, eye, and

respiratory irritation.[12][15] It is recommended to handle this compound in a well-ventilated

fume hood and to wear appropriate personal protective equipment, including safety goggles,

gloves, and a lab coat.[16]

Storage and Stability
5-Methylbenzofuran should be stored in a tightly sealed container in a cool, dry place away

from sources of ignition.[15]

Toxicological Profile
Detailed toxicological data for 5-methylbenzofuran is not extensively available. However,

studies on related benzofuran derivatives, such as N-methyl-5-(2-aminopropyl)benzofuran (5-

MAPB), have shown potential for acute toxicity.[17] It is crucial to treat 5-methylbenzofuran with

caution and to avoid inhalation, ingestion, and skin contact.

Conclusion
5-Methylbenzofuran is a versatile heterocyclic compound with a growing presence in the fields

of medicinal chemistry and materials science. Its straightforward synthesis, coupled with the

potential for diverse functionalization, makes it an attractive building block for the development

of novel molecules with tailored properties. While further research is needed to fully elucidate

its toxicological profile and to explore its full range of applications, the existing body of

knowledge highlights the significant potential of 5-methylbenzofuran. This guide has provided a

foundational understanding of its synthesis, characterization, and applications, intended to

serve as a valuable resource for scientists and researchers working with this important

chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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